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Compound of Interest

Compound Name: Manganese glycinate

Cat. No.: B042833 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Manganese glycinate, a chelated form of the essential trace mineral manganese, offers

enhanced bioavailability, making it a compound of significant interest in nutritional science,

animal feed, and pharmaceutical development. This document provides a comprehensive

technical overview of manganese glycinate, detailing its chemical and physical properties,

experimental protocols for its synthesis and characterization, and an exploration of the

biological signaling pathways influenced by manganese.

Chemical and Physical Properties
Manganese glycinate is a coordination complex where a central manganese(II) ion is bound

to one or more glycine ligands. The properties of this compound can vary slightly based on the

molar ratio of manganese to glycine and the presence of water of hydration. The most common

form is manganese bisglycinate, where one manganese ion is chelated by two glycine

molecules.

Several CAS numbers and molecular weights are reported in the literature, which can be

attributed to different hydrated and anhydrous forms of the compound. For instance, the

anhydrous form of manganese bisglycinate has a molecular weight of approximately 203.06
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g/mol , while a dihydrate form has a molecular weight of around 226.07 g/mol .[1] Researchers

should be attentive to the specific form of manganese glycinate being used in their

experiments.

Property Value References

Chemical Name Manganese(II) bis(glycinate) [2]

Synonyms
Manganese glycinate,

Manganese diglycinate
[3]

CAS Number
14281-77-7 (anhydrous)[4][5],

6912-28-3 (hydrated)[1][6]
[1][4][5][6]

Molecular Formula

C4H8MnN2O4 (anhydrous)[3]

[5][7], C4H8MnN2O4·2H2O

(dihydrate)[1]

[1][3][5][7]

Molecular Weight

203.06 g/mol (anhydrous)[2][4]

[5][7], 226.07 g/mol (dihydrate)

[1]

[1][2][4][5][7]

Appearance
White to light pink or light

brown crystalline powder[1][3]
[1][3]

Solubility

Soluble in water[1]. Solubility is

pH-dependent, with higher

solubility at neutral pH[3].

[1][3]

Melting Point Approximately 240°C[3] [3]

Experimental Protocols
Synthesis of Manganese Glycinate
The synthesis of manganese glycinate typically involves the reaction of a soluble manganese

salt with glycine in an aqueous solution. The following is a generalized protocol based on

common laboratory methods.

Materials:
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Manganese(II) sulfate monohydrate (MnSO₄·H₂O) or Manganese(II) chloride (MnCl₂)

Glycine

Sodium hydroxide (NaOH) or other suitable base

Deionized water

Ethanol (for precipitation)

Procedure:

Dissolution: Dissolve glycine in deionized water in a reaction vessel. A typical molar ratio of

glycine to manganese is 2:1.

Addition of Manganese Salt: In a separate container, dissolve the manganese salt in

deionized water.

Reaction: Slowly add the manganese salt solution to the glycine solution with constant

stirring.

pH Adjustment: Adjust the pH of the reaction mixture to between 7 and 8 using a base

solution (e.g., 1M NaOH). This deprotonates the carboxylic acid group of glycine, facilitating

chelation.

Heating: Heat the reaction mixture to 60-80°C and maintain this temperature for 1-2 hours to

ensure the completion of the chelation reaction.

Precipitation and Isolation: Cool the solution to room temperature. The product can be

isolated by concentrating the solution and/or by adding ethanol to precipitate the

manganese glycinate.

Washing and Drying: Filter the precipitate and wash it with ethanol to remove any unreacted

starting materials. Dry the final product in a vacuum oven at a low temperature (e.g., 50-

60°C) to constant weight.
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Synthesis workflow for manganese glycinate.

Characterization Protocols
FTIR spectroscopy is a powerful technique to confirm the chelation of manganese by glycine.

The coordination of the manganese ion with the amino and carboxylate groups of glycine

results in characteristic shifts in the vibrational frequencies of these groups.

Procedure:

Sample Preparation: Prepare a potassium bromide (KBr) pellet containing a small amount of

the synthesized manganese glycinate. Alternatively, acquire the spectrum using an

Attenuated Total Reflectance (ATR) accessory.

Data Acquisition: Record the FTIR spectrum over the range of 4000-400 cm⁻¹.

Analysis: Compare the spectrum of manganese glycinate with that of free glycine. Key

changes to observe include:

A shift in the asymmetric and symmetric stretching vibrations of the carboxylate group

(COO⁻).
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Changes in the N-H stretching and bending vibrations of the amino group (NH₂).

The appearance of new bands corresponding to Mn-O and Mn-N bonds in the low-

frequency region.

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) provide

information on the thermal stability and composition of manganese glycinate, including the

presence of water of hydration.

Procedure:

Sample Preparation: Place a small, accurately weighed amount of the manganese
glycinate sample into a TGA or DSC pan.

Data Acquisition: Heat the sample at a controlled rate (e.g., 10°C/min) under a controlled

atmosphere (e.g., nitrogen or air).

Analysis:

TGA: A weight loss step at temperatures below 150°C typically corresponds to the loss of

water of hydration. Decomposition of the organic glycine ligand occurs at higher

temperatures. The final residual mass at high temperatures corresponds to a manganese

oxide.

DSC: Endothermic or exothermic peaks in the DSC curve correspond to phase transitions

(e.g., melting) and decomposition events.

Biological Role and Signaling Pathways
Manganese is an essential cofactor for a variety of enzymes and plays a crucial role in

numerous physiological processes, including antioxidant defense, metabolism, bone formation,

and neurological function.[8] The chelated form, manganese glycinate, is reported to have

higher bioavailability compared to inorganic manganese sources.

While specific signaling pathways for manganese glycinate are not extensively detailed, the

effects of manganese on cellular signaling are well-documented. Manganese can influence

several key signaling pathways, particularly in the context of neurobiology. Excessive
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manganese can lead to neurotoxicity, and its effects on signaling pathways are a subject of

intensive research.

One of the critical pathways modulated by manganese is the Insulin-like Growth Factor (IGF-1)

signaling pathway. This pathway is known to have a protective role against manganese-

induced neurotoxicity by regulating downstream effectors such as Akt and the Mitogen-

Activated Protein Kinase (MAPK) pathway.
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Influence of Manganese on the IGF-1/Akt signaling pathway.
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Applications in Research and Development
The enhanced bioavailability of manganese glycinate makes it a valuable tool in several

research and development areas:

Nutritional Science: Studying the absorption, metabolism, and physiological effects of

manganese in a highly bioavailable form.

Drug Development: As a source of manganese for metallodrugs or as a component in drug

delivery systems. Its chelating properties can also be explored for therapeutic applications.

Animal Nutrition: Investigating its effects on growth, reproductive health, and overall

performance in livestock and poultry.

Conclusion
Manganese glycinate is a chemically well-defined compound with significant potential in

various scientific and industrial fields. Its enhanced bioavailability offers a distinct advantage

over inorganic manganese salts. A thorough understanding of its chemical properties,

synthesis, and biological interactions is crucial for its effective application in research and

development. The experimental protocols and pathway diagrams provided in this guide serve

as a foundational resource for professionals working with this important chelated mineral.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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